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Compound of Interest

Compound Name: Methyl 4-methylnicotinate

Cat. No.: B043241

CAS Number: 33402-75-4

This technical guide provides a comprehensive overview of Methyl 4-methylnicotinate, a
pyridine derivative of interest to researchers, scientists, and professionals in drug development.
This document details its physicochemical properties, plausible synthetic routes, predicted
spectroscopic data, and potential biological significance based on related compounds.

Physicochemical Properties

Methyl 4-methylnicotinate is a colorless to yellow or brown liquid.[1] While comprehensive
experimental data is not available in all public domains, the following table summarizes its
known and predicted physicochemical properties.
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Property Value Source
Molecular Formula CsHsNO2 [2]
Molecular Weight 151.16 g/mol [2]
Boiling Point 215.3 °C at 760 mmHg [31[4]
Melting Point Not available
Density 1.104 g/cm3 [4]
Flash Point 84 °C [3114]
Refractive Index 151 [4]
Solubility Not available
Purity 950/? - 99% (as commercially (3]
available)

Synthesis and Experimental Protocols

While a specific, published synthesis protocol for Methyl 4-methylnicotinate is not readily
available, a plausible method is the Fischer esterification of 4-methylnicotinic acid with
methanol in the presence of a strong acid catalyst, such as sulfuric acid. This method is widely
used for the synthesis of other nicotinate esters.[5]

Proposed Synthesis of Methyl 4-methylnicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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